2,6-dimethoxy-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide

• IUPAC Name: 2,6-dimethoxy-N-(2-methyl-1,3-dioxoisoindol-5-yl)benzamide
• InChI: InChI=1S/C18H16N2O5/c1-20-17(22)11-8-7-10(9-12(11)18(20)23)19-16(21)15-13(24-2)5-4-6-14(15)25-3/h4-9H,1-3H3,(H,19,21)
• InChI Key: KLDQXIDCABFKLE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C1=O)C=C(C=C2)NC(=O)C3=C(C=CC=C3OC)OC
• Molecular Formula: C18H16N2O5
• Molecular Weight: 340.3 g/mol

Description

2,6-dimethoxy-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known for its unique properties, which make it a valuable tool in a variety of research fields. In

Mechanism of Action

The mechanism of action of 2,6-dimethoxy-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide is not fully understood. However, it is believed to act as a modulator of neurotransmitter release, which may contribute to its effects on the nervous system.
Biochemical and Physiological Effects:
Studies have shown that 2,6-dimethoxy-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide has a number of biochemical and physiological effects. These include changes in neurotransmitter release, alterations in neuronal excitability, and changes in synaptic plasticity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,6-dimethoxy-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide in lab experiments is its ability to modulate neurotransmitter release, which can be useful for studying the function of the nervous system. However, one limitation of this compound is its potential toxicity, which must be carefully considered when using it in experiments.

Future Directions

There are a number of future directions for research on 2,6-dimethoxy-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide. One area of interest is in the development of new compounds that have similar properties but are less toxic. Another area of research is in the use of this compound as a tool for studying the function of specific neurotransmitter systems in the brain. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in a variety of research fields.

Synthesis Methods

The synthesis of 2,6-dimethoxy-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide can be achieved through several methods. One common method involves the reaction of 2,6-dimethoxybenzoic acid with 2-aminoacetophenone in the presence of a catalyst. The resulting compound is then reacted with phosgene to produce the final product.

Scientific Research Applications

2,6-dimethoxy-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide has been widely studied for its potential applications in scientific research. One of the main areas of research is in the field of neuroscience, where this compound has been shown to have potential as a tool for studying the function of the nervous system.